Cas no 850932-48-8 (1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one
• CAS No: 850932-48-8
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 6356126
• PubChem ID: 3243140
• Update Time: 2025-06-14

1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one
• 1-(indolin-1-yl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)ethanone
• MLS000086741
• 850932-48-8
• IFLab1_002484
• 3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfonyl}-1-propyl-1H-indole
• F0590-0166
• 1-(2,3-dihydroindol-1-yl)-2-(1-propylindol-3-yl)sulfonylethanone
• SR-01000120905
• AKOS024585528
• HMS2351D04
• HMS1419A20
• CHEMBL1385762
• SR-01000120905-1
• 1-(2,3-dihydro-1H-indol-1-yl)-2-[(1-propyl-1H-indol-3-yl)sulfonyl]ethan-1-one
• SMR000022777

• Inchi： 1S/C21H22N2O3S/c1-2-12-22-14-20(17-8-4-6-10-19(17)22)27(25,26)15-21(24)23-13-11-16-7-3-5-9-18(16)23/h3-10,14H,2,11-13,15H2,1H3
• InChI Key： QZWDRTSCVPJOMM-UHFFFAOYSA-N
• SMILES： S(CC(N1C2C=CC=CC=2CC1)=O)(C1=CN(CCC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one

Comprehensive Overview of 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one (CAS No. 850932-48-8)

The compound 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one (CAS No. 850932-48-8) is a specialized organic molecule featuring a unique structural framework combining indole and sulfonyl functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both indole and sulfonyl moieties makes it a versatile scaffold for designing novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme modulation.

In recent years, the scientific community has shown growing interest in indole derivatives, owing to their widespread occurrence in natural products and pharmaceuticals. The 1-propyl-1H-indol-3-yl segment in this compound enhances its lipophilicity, which is crucial for improving membrane permeability and bioavailability. Researchers are actively exploring its potential in treating neurological disorders, given the indole ring's affinity for serotonin and dopamine receptors. Additionally, the sulfonyl group introduces electrophilic character, enabling covalent binding to biological targets, a feature increasingly exploited in proteolysis-targeting chimeras (PROTACs) and other targeted therapies.

The synthesis of 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one involves multi-step organic transformations, including sulfonylation and N-alkylation reactions. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. Its CAS No. 850932-48-8 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing among researchers.

From an industrial perspective, this compound aligns with the rising demand for small-molecule drugs and precision medicine. Its modular structure allows for derivatization, making it a valuable intermediate in combinatorial chemistry. Moreover, its potential role in cancer immunotherapy and neurodegenerative disease research has sparked discussions in academic and biotech circles. As the pharmaceutical industry shifts toward personalized treatments, compounds like 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one are poised to play a pivotal role in next-generation therapeutics.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, standard laboratory precautions should be observed during synthesis and handling. Its stability under various pH and temperature conditions makes it suitable for long-term storage, a critical factor for industrial-scale production. Researchers are encouraged to explore its structure-activity relationships (SAR) to unlock further biomedical applications.

In conclusion, 1-(2,3-dihydro-1H-indol-1-yl)-2-(1-propyl-1H-indol-3-yl)sulfonylethan-1-one represents a promising candidate for drug development, bridging the gap between synthetic chemistry and biological efficacy. Its dual functionality and adaptability underscore its relevance in contemporary medicinal chemistry, offering exciting avenues for future research and innovation.